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Introduction
Morpholine, with the chemical formula O(CH₂CH₂)₂NH, is a simple yet profoundly significant

heterocyclic organic compound.[1] Structurally, it is a six-membered ring featuring both an

amine and an ether functional group, positioning it as a cyclic amine-ether.[2] This unique

arrangement bestows upon morpholine a versatile set of physicochemical properties, making

it a cornerstone in a multitude of industrial and scientific domains. It presents as a colorless,

hygroscopic liquid with a characteristic weak ammonia- or fish-like odor.[1][3] Its industrial

importance and wide range of applications stem from its utility as a rubber additive, a corrosion

inhibitor, a solvent, and a crucial building block in the synthesis of a vast array of

pharmaceuticals and agrochemicals.[4] In medicinal chemistry, the morpholine scaffold is

recognized as a "privileged structure" due to its frequent appearance in bioactive molecules

and its ability to confer advantageous properties such as enhanced solubility, metabolic

stability, and bioavailability.[5][6] This guide provides a comprehensive technical overview of

morpholine's chemical structure, properties, synthesis, reactivity, applications, and safety

protocols, tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Conformational Analysis
Morpholine is a saturated heterocycle designated as tetrahydro-1,4-oxazine in IUPAC

nomenclature.[7] The six-membered ring contains four carbon atoms, one oxygen atom at

position 1, and one nitrogen atom at position 4.[8]

Caption: Numbered skeletal formula of the morpholine molecule.
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The presence of both a hydrogen bond donor (the N-H group) and two hydrogen bond acceptor

sites (the nitrogen and oxygen atoms) is central to its chemical behavior. Like cyclohexane,

morpholine predominantly adopts a chair conformation to minimize steric and torsional strain.

This leads to two distinct conformers based on the orientation of the hydrogen atom on the

nitrogen: Chair-Equatorial (Chair-Eq) and Chair-Axial (Chair-Ax). Experimental and theoretical

studies have shown that the Chair-Eq conformer, where the N-H bond is in the equatorial

position, is more stable than the Chair-Ax conformer.[9][10] This conformational preference can

significantly influence its reactivity and interactions with biological targets.[9]

Caption: Conformational isomers of morpholine.

Physicochemical Properties
The dual functionality of amine and ether within a compact cyclic structure gives morpholine a

unique and useful set of properties. It is fully miscible with water and many organic solvents, a

characteristic that enhances its utility in diverse reaction conditions.[2][3][7]

Table 1: Key Physicochemical Properties of Morpholine
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Property Value Reference(s)

Chemical Formula C₄H₉NO [1][11]

Molecular Weight 87.12 g/mol [3]

CAS Number 110-91-8 [1][3]

Appearance Colorless, hygroscopic liquid [3][7]

Odor Weak ammonia- or fish-like [1]

Density 1.007 g/cm³ at 20°C [1]

Melting Point -5 °C (23 °F) [1][3]

Boiling Point 129 °C (264 °F) [1][3]

Flash Point 35 °C (95 °F) [3]

Water Solubility Miscible [3]

pKa (conjugate acid) 8.36 [7]

Vapor Pressure 11 mbar @ 20 °C [12]

Refractive Index 1.454-1.455 [13]

As a secondary amine, morpholine is basic, and its conjugate acid is known as morpholinium.

[1] For instance, it reacts with hydrochloric acid to form the salt morpholinium chloride.[1] The

presence of the electron-withdrawing ether oxygen atom renders the nitrogen less nucleophilic

and less basic compared to structurally similar secondary amines like piperidine.[1][4]

Synthesis of Morpholine
Industrially, morpholine is produced via several established methods. The two most prominent

commercial routes are the dehydration of diethanolamine and the reaction of diethylene glycol

with ammonia.

Dehydration of Diethanolamine: This was a major production method where diethanolamine

is heated in the presence of a strong acid, such as concentrated sulfuric acid, to induce
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dehydration and cyclization. The resulting mixture is then neutralized with an alkali to liberate

the free morpholine base, which is subsequently purified by distillation.

Reductive Amination of Diethylene Glycol: This has become the predominant modern

method due to its efficiency.[14][15] Diethylene glycol and ammonia are reacted at high

temperatures (150–400°C) and pressures in the presence of hydrogen and a hydrogenation

catalyst, typically containing metals like copper, nickel, or cobalt.[14][15][16] The morpholine
is then recovered from the crude reaction mixture by fractional distillation.[15]

Method 1: Dehydration of Diethanolamine

Method 2: Reductive Amination of Diethylene Glycol

Diethanolamine HN(CH₂CH₂OH)₂ H₂SO₄ (conc.) Heat+ Morpholine O(CH₂CH₂)₂NH- H₂O

Diethylene Glycol O(CH₂CH₂OH)₂ NH₃, H₂ Catalyst (Ni, Cu) High Temp/Pressure+ Morpholine O(CH₂CH₂)₂NH- 2 H₂O

Click to download full resolution via product page

Caption: Primary industrial synthesis routes for morpholine.

Reactivity and Key Chemical Reactions
Morpholine exhibits reactivity typical of a secondary amine, participating in a wide range of

organic transformations.[1] Its utility as a synthetic intermediate is vast.

Basicity and Salt Formation: As a base, morpholine readily reacts with acids to form stable

morpholinium salts.[7][11] This property is fundamental to its role as a pH adjuster.

Enamine Synthesis: Morpholine is commonly used to generate enamines from ketones and

aldehydes. These enamines are versatile intermediates in organic synthesis, particularly for

C-C bond formation via alkylation or acylation.[1]
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N-Alkylation and N-Acylation: The nitrogen atom acts as a nucleophile, reacting with

alkylating agents (e.g., alkyl halides) and acylating agents to form N-substituted morpholine
derivatives.[11] This reactivity is crucial for incorporating the morpholine moiety into larger

molecules.

Nitrosation: Under certain conditions, particularly in the presence of nitrous acid,

morpholine can undergo nitrosation to form N-nitrosomorpholine.[7] This is a significant

consideration from a toxicological standpoint, as N-nitrosomorpholine is a known

carcinogen.[7][17]
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Caption: General reactivity of the morpholine nitrogen atom.

Core Applications
The versatility of morpholine has led to its adoption in numerous high-value applications, from

large-scale industrial processes to the fine-tuning of life-saving pharmaceuticals.

Drug Development and Medicinal Chemistry
The morpholine ring is a celebrated scaffold in medicinal chemistry, frequently incorporated

into drug candidates to optimize their pharmacological profiles.[5][18] Its presence can

enhance aqueous solubility, improve metabolic stability, and fine-tune the basicity of a molecule

to improve oral bioavailability.[6][19]
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Privileged Scaffold: It is considered a privileged structure because it can bind to a wide range

of biological targets with high affinity when appropriately substituted.[5]

Pharmacokinetic Modulation: In CNS drug discovery, the morpholine ring is used to

modulate pharmacokinetic and pharmacodynamic (PK/PD) properties.[19] Its pKa is close to

physiological pH, which can enhance solubility and permeability across the blood-brain

barrier.[19]

FDA-Approved Drugs: A significant number of FDA-approved drugs contain the morpholine
moiety. Notable examples include:

Linezolid: An antibiotic used to treat serious bacterial infections.[1][2]

Gefitinib (Iressa): An anticancer agent that functions as an EGFR inhibitor.[1][2][6]

Aprepitant: An antiemetic used to prevent chemotherapy-induced nausea.[20][21]

Reboxetine: An antidepressant.[20][22]

Corrosion Inhibition
Morpholine is a widely used neutralizing amine for combating corrosion in steam boiler

systems, power plants, and condensate return lines.[1][4][23]

Mechanism of Action:

pH Adjustment: It neutralizes carbonic acid formed from the dissolution of carbon dioxide

in the steam condensate, thereby raising the pH and reducing acidic corrosion.[23]

Volatility: Its volatility is very similar to that of water, which ensures that it distributes evenly

throughout the steam and water phases of the system, providing comprehensive

protection.[1]

Film Formation: The nitrogen and oxygen atoms in morpholine can coordinate with iron

atoms on the steel surface, forming a protective film through physical and chemical

adsorption that inhibits the corrosion process.[7][24]
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Organic Synthesis and Industrial Applications
Beyond its role in pharmaceuticals, morpholine is a workhorse chemical in broader organic

synthesis and industry.

Synthetic Intermediate: It is a key building block for rubber accelerators, agricultural

fungicides, and herbicides.[4]

Solvent: Due to its polarity and low cost, it is often used as a solvent for chemical reactions.

[1][4]

Emulsifiers: Fatty acid salts of morpholine are used as emulsifiers, for example, in the

formulation of waxes and polishes, and in the coating of fruits to replace the natural

protective wax lost during cleaning.

Optical Brighteners: It serves as an intermediate in the manufacturing of optical brighteners

used in detergents.[4]

Analytical Characterization
Standard spectroscopic methods are employed for the structural elucidation and quality control

of morpholine.

Infrared (IR) Spectroscopy: The IR spectrum of morpholine shows characteristic absorption

bands for the N-H stretching vibration, C-H stretching, and the C-O-C (ether) stretching.

Conformational isomers (Chair-Eq and Chair-Ax) can be distinguished using advanced IR

techniques.[9][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The spectrum typically shows three signals: a broad singlet for the N-H proton

and two multiplets corresponding to the protons on the carbons adjacent to the nitrogen (-

N-CH₂-) and the oxygen (-O-CH₂-).[25]

¹³C NMR: Two distinct signals are expected for the two sets of non-equivalent carbon

atoms.[26]
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Mass Spectrometry (MS): Electron ionization mass spectrometry will show the molecular ion

peak (M⁺) at m/z = 87, along with characteristic fragmentation patterns.[25][27]

Safety, Toxicology, and Handling
Morpholine is a hazardous substance and must be handled with appropriate safety

precautions. It is classified as flammable, corrosive, and toxic by inhalation, dermal contact,

and ingestion.[12][28][29]

Hazards:

Corrosivity: It is a strong base and can cause severe chemical burns to the skin and eyes

upon contact.[13][30][31] Eye contact can lead to permanent damage.[30][31]

Toxicity: It is harmful if swallowed, inhaled, or absorbed through the skin.[29] Inhalation of

vapors can cause severe irritation to the respiratory tract.[30][31][32] Long-term or repeated

exposure may cause damage to the liver and kidneys.[30][32]

Carcinogenicity: While morpholine itself is not classified as a human carcinogen (IARC

Group 3), it can react with nitrites to form N-nitrosomorpholine, a compound that is

carcinogenic in animal studies.[17]

Experimental Protocol: Safe Handling and Storage
Adherence to a strict protocol is essential when working with morpholine to minimize exposure

and ensure laboratory safety.

Step-by-Step Handling Procedure:

Preparation and PPE: Before handling, ensure a safety shower and eyewash station are

immediately accessible.[17] Don appropriate Personal Protective Equipment (PPE):

chemical-resistant gloves (e.g., butyl rubber), chemical splash goggles, a face shield, and a

lab coat or chemical-resistant apron.[12]

Ventilation: All work must be conducted in a well-ventilated area, preferably inside a certified

chemical fume hood.[12][33]
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Preventing Ignition: Morpholine is flammable. Keep it away from heat, sparks, open flames,

and other ignition sources.[12][28] Use non-sparking tools and ensure all equipment

(containers, pumps) is properly grounded and bonded to prevent static discharge.[12][17][33]

Dispensing: When transferring the liquid, use caution to avoid splashing and the generation

of aerosols or mists.[17]

Spill Management: In case of a spill, evacuate the area and remove all ignition sources.[34]

Absorb the spill with an inert, non-combustible material like sand or vermiculite.[17][34]

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.[34] Do not allow the spill to enter drains or waterways.[34]

Decontamination: After handling, wash hands and any exposed skin thoroughly with soap

and water.[12]
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Start: Prepare to Handle Morpholine

Step 1: Don Full PPE
(Gloves, Goggles, Lab Coat)

Step 2: Work in Fume Hood

Step 3: Eliminate Ignition Sources
(Ground Equipment)

Step 4: Transfer Liquid Carefully

Spill Occurs?

Step 5A: Execute Spill Cleanup Protocol

Yes

Step 6: Decontaminate & Wash Hands

No

Step 5B: Dispose of Waste Properly

End: Procedure Complete

Click to download full resolution via product page

Caption: Safe handling workflow for morpholine.
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Storage Requirements:

Store in a cool, dry, well-ventilated area, away from direct sunlight and heat sources.[12][33]

[34]

Keep containers tightly closed to prevent absorption of moisture and carbon dioxide from the

air.[12][17]

Store in a designated corrosives and flammables area, segregated from incompatible

materials such as strong oxidizing agents and acids.[12][33]

Ensure the storage area is locked and only accessible to authorized personnel.[17][28]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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